2-{2-[(benzylamino)carbonothioyl]carbonohydrazonoyl}benzoic acid

• IUPAC Name: 2-[(E)-(benzylcarbamothioylhydrazinylidene)methyl]benzoic acid
• InChI: InChI=1S/C16H15N3O2S/c20-15(21)14-9-5-4-8-13(14)11-18-19-16(22)17-10-12-6-2-1-3-7-12/h1-9,11H,10H2,(H,20,21)(H2,17,19,22)/b18-11+
• InChI Key: SWQYMTQAOQXQMR-WOJGMQOQSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=S)NN=CC2=CC=CC=C2C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)CNC(=S)N/N=C/C2=CC=CC=C2C(=O)O
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol
• Solubility: >47 [ug/mL] (The mean of the results at pH 7.4)

Description

2-{2-[(benzylamino)carbonothioyl]carbonohydrazonoyl}benzoic acid, also known as BAC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BAC is a hydrazide derivative of benzoic acid and has been synthesized through various methods. Its mechanism of action and physiological effects have been studied in detail, making it a promising compound for future research.

Scientific Research Applications

Palladium-Catalyzed Carboxylation

A novel protocol for the direct insertion of carbon dioxide into aryl halides using palladium catalysis offers a less toxic alternative for the synthesis of benzoic acids, including derivatives similar to the compound . This method is notable for its mild conditions and tolerance of a wide range of functional groups (A. Correa, R. Martín, 2009).

Benzoic Acid in Foods and Additives

Benzoic acid derivatives are widespread in foods and as additives, serving as antibacterial and antifungal preservatives. This review highlights their occurrence, uses, exposure, and controversy surrounding their effects, which indirectly touches upon the broader applications and considerations of benzoic acid derivatives in consumer products (A. D. del Olmo, J. Calzada, M. Nuñez, 2017).

Regioselective Synthesis of Benzothiophenes

The synthesis of benzothiophenes, which shares structural similarities with the compound , highlights the potential of utilizing specific derivatives for efficient molecule construction. This research demonstrates a method for C3-functionalized benzothiophenes, suggesting applications in medicinal chemistry (Harry J. Shrives et al., 2017).

Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibiting effects on steel, indicating the potential industrial applications of similar compounds for protecting metals against corrosion (Zhiyong Hu et al., 2016).

Biodegradation of Dibenzothiophene

Investigation into the biodegradation of dibenzothiophene via the Kodama pathway identified benzothiophene derivatives as intermediates. This study suggests the environmental and biotechnological relevance of similar compounds in the degradation of pollutants (D. Bressler, P. Fedorak, 2001).